Cas no 18029-54-4 (5-Hydroxy-N-methylprotriptyline)

• Product Name: 5-Hydroxy-N-methylprotriptyline
• CAS No: 18029-54-4
• Molecular Formula: C₂₀H₂₃NO
• Molecular Weight: 293.40272
• MDL: MFCD01927774
• CID: 838167
• PubChem ID: 87418

5-Hydroxy-N-methylprotriptyline Properties

Names and Identifiers

• 5-(3-(Dimethylamino)propyl)-5H-dibenzo[a,d][7]annulen-5-ol
• 5-[3-(dimethylamino)propyl]-5H-dibenzo[a,d]cyclohepten-5-ol
• 11-[3-(dimethylamino)propyl]dibenzo[1,2-a:1',2'-e][7]annulen-11-ol
• 5-Hydroxy-N-methylprotriptyline
• CYCLOBENZAPRINE RELATED COMPOUND A
• 5-(3-Dimethylaminopropyl)dibenzo<a,e>cycloheptatrien-5-ol
• 5-(3-N,N-dimethylaminopropyl)-5H-dibenzo[a,d]cyclohepten-5-ol
• 5-Hydroxy-5-(3-dimetylamino-propyl)-5H-dibenzo<a,d>cyclohepten
• 5-Hydroxy-5-<3-dimethylamino-propyl>-5H-dibenzo<a,d>cyclohepten
• 5-Hydroxy-5-<3-dimethylamino-propyl>-dibenzo<a,e><1,3,5>cycloheptatrien
• Einecs 241-944-5
• Cyclobenzaprine USP RC A
• Cyclobenzaprine 5-Hydroxy IMpurity
• 3-(5-Hydroxy-5H-dibenzo[a,d]cyclohepten-5-yl)-N,N-dimethyl-propylamine
• Cyclobenzaprine Related Compound A (10 mg) (5-[3-(dimethylamino)propyl]-5H-dibenzo[a,d]-cyclohepten-5-ol)
• J-011516
• HMS2381H16
• 5-[3-(Dimethylamino)propyl]-5H-dibenzo[a,d]cycloheptan-5-ol
• DTXSID30170942
• 5H-Dibenzo[a,d]cyclohepten-5-ol, 5-[3-(dimethylamino)propyl]-
• AKOS022174886
• 5-(3-(Dimethylamino)propyl)-5H-dibenzo(a,d)cyclohepten-5-ol
• BDBM112779
• 2-[3-(dimethylamino)propyl]tricyclo[9.4.0.0^{3,8]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-ol
• 5H-Dibenzo[a,d]cyclohepten-5-ol, 5-[3-(dimethylamino)propyl]-; Cyclobenzaprine Related Compound A
• 5H-Dibenzo(a,d)cyclohepten-5-ol, 5-(3-(dimethylamino)propyl)-
• 2-[3-(dimethylamino)propyl]tricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaen-2-ol
• 18029-54-4
• Oprea1_195093
• NS00025934
• VMLRQKQUOMJJAN-UHFFFAOYSA-N
• T0G51SY89M
• AS-78105
• US8629135, SW-11
• 2-[3-(dimethylamino)propyl]tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-ol
• CHEMBL1454772
• SMR000114577
• CS-0151286
• AI-942/13332183
• UNII-T0G51SY89M
• MFCD01927774
• NCGC00247209-01
• 5-(3-(Dimethylamino)propyl)-5H-dibenzo(a,d)-cyclohepten-5-ol
• MLS000549221
• SCHEMBL2240600
• DB-229291

• MDL： MFCD01927774
• InChIKey： VMLRQKQUOMJJAN-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H23NO/c1-21(2)15-7-14-20(22)18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)20/h3-6,8-13,22H,7,14-15H2,1-2H3
• SMILES： CN(C)CCCC1(C2=CC=CC=C2C=CC3=CC=CC=C31)O

Computed Properties

• Exact Mass: 293.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 293.177964
• Heavy Atom Count: 22
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5

Experimental Properties

• LogP: 3.74810
• PSA: 23.47000
• Refractive Index: 1.598
• Boiling Point: 443°C at 760 mmHg
• Melting Point: 139-140 ºC
• Flash Point: 216°C
• Density: 1.099

5-Hydroxy-N-methylprotriptyline Security Information

• Hazardous Material transportation number：NONH for all modes of transport

5-Hydroxy-N-methylprotriptyline Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%